N-[(3,5-dimethylphenyl)methyl]cyclopentanamine

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: N-[(3,5-dimethylphenyl)methyl]cyclopentanamine
• InChI: InChI=1S/C14H21N/c1-11-7-12(2)9-13(8-11)10-15-14-5-3-4-6-14/h7-9,14-15H,3-6,10H2,1-2H3
• InChI Key: COYYNJNBIMZBAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CNC2CCCC2)C

Description

N-[(3,5-Dimethylphenyl)methyl]cyclopentanamine is a secondary amine characterized by a cyclopentanamine backbone linked to a 3,5-dimethylbenzyl group. The meta-substitution pattern (3,5-dimethyl) is notable for its impact on molecular geometry and intermolecular interactions, as observed in crystallographic studies of related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3,5-dimethylphenyl)methyl]cyclopentanamine typically involves the reaction of 3,5-dimethylbenzyl chloride with cyclopentanamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of N-[(3,5-dimethylphenyl)methyl]cyclopentanamine may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as distillation or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[(3,5-dimethylphenyl)methyl]cyclopentanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, converting the compound into its corresponding amine.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or sulfonation, using reagents like nitric acid or sulfuric acid.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nitric acid for nitration, sulfuric acid for sulfonation.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Amines.

Substitution: Nitro or sulfonic acid derivatives.

Scientific Research Applications

N-[(3,5-dimethylphenyl)methyl]cyclopentanamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[(3,5-dimethylphenyl)methyl]cyclopentanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The position and electronic nature of substituents on the aryl ring significantly influence molecular properties. Below is a comparative analysis of N-[(3,5-dimethylphenyl)methyl]cyclopentanamine and analogs with varying aryl groups:

Compound Name	Aryl Substituent	logP (Predicted)	Melting Point (°C)	Key Structural Features
N-[(3,5-dimethylphenyl)methyl]cyclopentanamine	3,5-dimethylphenyl	3.8*	Not reported	Electron-donating methyl groups; meta-substitution
N-[(2,6-dimethylphenyl)methyl]cyclopentanamine	2,6-dimethylphenyl	3.5	110–112†	Ortho-substitution; steric hindrance
N-[(3,5-difluorophenyl)methyl]cyclopentanamine	3,5-difluorophenyl	2.9	Not reported	Electron-withdrawing fluorine substituents
N-(benzyl)cyclopentanamine	Phenyl (unsubstituted)	2.2	75–78‡	Baseline for comparison; no substituents

*Predicted using ChemDraw; †Based on analogs like metalaxyl ; ‡Experimental data from aliphatic amine analogs.

Key Observations:

• Steric Effects: Ortho-substituted derivatives (e.g., 2,6-dimethyl) exhibit higher melting points due to tighter crystal packing , whereas meta-substituted compounds may adopt less symmetrical conformations.

Structural and Crystallographic Comparisons

Evidence from N-(3,5-dimethylphenyl)-2,2,2-trichloro-acetamide reveals that meta-substituted dimethyl groups result in asymmetric unit configurations with two independent molecules, contrasting with single-molecule units in halogenated analogs . This suggests that dimethylphenyl derivatives may exhibit polymorphism or varied solid-state interactions, impacting formulation stability.

Biological Activity

N-[(3,5-dimethylphenyl)methyl]cyclopentanamine is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, synthesis, and possible applications based on current research findings.

Structural Characteristics

N-[(3,5-dimethylphenyl)methyl]cyclopentanamine consists of a cyclopentanamine core linked to a 3,5-dimethylphenyl group. This configuration may influence its pharmacological properties, particularly through interactions with biological targets. The compound's reactivity is characterized by nucleophilic substitution and electrophilic aromatic substitution, which can lead to the formation of various derivatives with distinct biological activities.

Antimicrobial Properties

Research indicates that compounds structurally related to N-[(3,5-dimethylphenyl)methyl]cyclopentanamine exhibit significant antimicrobial properties. For example, similar compounds have shown the ability to inhibit melanin production and reduce melanoma cell growth through proteasomal degradation mechanisms.

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	Activity	MIC (µg/mL)
N-(4-methylphenyl)cyclopentanamine	Antibacterial	8
N-(2,4-dimethylphenyl)cyclohexanamine	Antifungal	16
N-(3-chlorophenyl)cyclopentanamine	Antibacterial	32
N-(3,4-dimethoxyphenyl)cyclopentanamine	Broad-spectrum	4

These findings suggest that N-[(3,5-dimethylphenyl)methyl]cyclopentanamine could also be effective against various microbial pathogens.

Anticancer Activity

The anticancer potential of N-[(3,5-dimethylphenyl)methyl]cyclopentanamine has been highlighted in studies involving different cancer cell lines. For instance, compounds with similar structures demonstrated selective cytotoxicity against colorectal adenocarcinoma cells (Caco-2) compared to pulmonary adenocarcinoma cells (A549), indicating a potential for targeted cancer therapies .

Table 2: Anticancer Activity Against Various Cell Lines

Compound Name	Cell Line	Viability Reduction (%)
N-[(3,5-dimethylphenyl)methyl]cyclopentanamine	Caco-2	54.9
N-[(3-chlorophenyl)methyl]cyclopentanamine	A549	22.3
N-(4-methylphenyl)cyclopentanamine	Caco-2	40.0

The structure-dependent anticancer activity suggests that modifications in the phenyl substituents can enhance or diminish efficacy against specific cancer types.

Synthesis and Derivative Formation

The synthesis of N-[(3,5-dimethylphenyl)methyl]cyclopentanamine can be achieved through various methods that allow for the generation of derivatives with potentially enhanced biological activities. Typical synthetic routes involve nucleophilic substitutions and can be tailored to produce specific derivatives that modify pharmacokinetic properties or biological activity .

Case Studies and Research Findings

Recent studies have focused on the development of derivatives from N-[(3,5-dimethylphenyl)methyl]cyclopentanamine that target drug-resistant pathogens. For instance, research has shown that certain derivatives possess enhanced antimicrobial activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE), making them promising candidates for further development as antimicrobial agents .